Cas no 306935-41-1 (1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid)

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid is a benzotriazole derivative with a carboxylic acid functional group at the 5-position and an isopropyl substituent on the triazole ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The benzotriazole core provides stability and reactivity, while the carboxylic acid group enables further functionalization through esterification, amidation, or other coupling reactions. The isopropyl moiety may influence steric and electronic properties, enhancing selectivity in certain applications. Its structural features make it suitable for developing corrosion inhibitors, agrochemicals, or biologically active molecules. Proper handling is advised due to potential reactivity.

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid structure

306935-41-1 structure

Product Name:1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid

CAS No:306935-41-1

MF:C₁₀H₁₁N₃O₂

MW:205.213241815567

MDL:MFCD01570664

CID:300104

PubChem ID:2736690

Update Time:2025-11-01

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Isopropyl-1H-benzo[d][1,2,3]triazole-5-carboxylic acid
- 1H-Benzotriazole-5-carboxylicacid, 1-(1-methylethyl)-
- 1-Isopropyl-1H-1,2,3-benzotriazole-5-carboxylic acid
- 1-ISO-PROPYLBENZOTRIAZOLE-5-CARBOXYLIC ACID
- 1-propan-2-ylbenzotriazole-5-carboxylic acid
- IBC 293
- IPBT-5CA
- 1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid
- 1-Isopropylbenzotriazole-5-carboxylic acid
- FSLLRY-NH2
- SDCCGMLS-0066151.P001
- RUTVRAJKELSHCC-UHFFFAOYSA-N
- CHEMBL381638
- HMS3413O22
- HMS3677O22
- CHEBI:92275
- 1-Isopropyl-1H-1,2,3-benzotriazole-5-carboxylic acid, AldrichCPR
- GTPL1597
- GPR109 receptor agonist-1
- IBC-293
- 1-(propan-2-yl)-1h-1,2,3-benzotriazole-5-carboxylic acid
- GPR109b Agonist - CAS 306935-41-1
- BRD-K15196155-001-01-5
- 1H-Benzotriazole-5-carboxylic acid, 1-(1-methylethyl)-
- Oprea1_143042
- SCHEMBL839123
- IPBT-5CA; IBC-293
- Q27078013
- 306935-41-1
- HMS3742O13
- HMS3269G15
- FT-0607977
- J-504813
- MFCD01570664
- DTXSID70371532
- 1-Isopropyl-1H-benzotriazole-5-carboxylic acid
- NCGC00159577-01
- 1-(Propan-2-yl)-1H-benzotriazole-5-carboxylic acid
- IBC293
- A820514
- AKOS000210670
- 1-isopropyl-benzotraizole-5-carboxylic acid
- HMS556G08
- CCG-248413
- HY-107580
- 1-(1-methylethyl)-1H-benzotriazole-5-carboxylic acid
- PS-3172
- Maybridge1_005244
- BDBM50241028
- 1-Isopropyl-1H-1,2,3-benzotriazole-5-carboxylicacid
- G76485
- BRD-K15196155-001-02-3
- DB-047851
- MDL： MFCD01570664
- Inchi： 1S/C10H11N3O2/c1-6(2)13-9-4-3-7(10(14)15)5-8(9)11-12-13/h3-6H,1-2H3,(H,14,15)
- InChI Key： RUTVRAJKELSHCC-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2=C(C=1)N=NN2C(C)C)=O

Computed Properties

Exact Mass: 205.08500
Monoisotopic Mass: 205.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 68A^2

Experimental Properties

Color/Form: No date available
Density: No date available
Melting Point: 229-230°C
Boiling Point: No date available
Flash Point: No date available
Refractive Index: 1.655
PSA: 68.01000
LogP: 1.71040
Vapor Pressure: No date available

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Pricemore >>

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1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited

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(CAS:306935-41-1)1-Isopropyl-1,2,3-benzotriazole-5-carboxylic acid

Order Number:A820514

Stock Status:in Stock

Quantity:100mg/50mg/25mg

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):343.0/248.0/178.0

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3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

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